Cas no 2172614-60-5 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4,4-trifluorobutanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4,4-trifluorobutanoic acid
• CAS No: 2172614-60-5
• MF: C₂₄H₂₃F₃N₂O₅
• MW: 476.445037126541
• CID: 5766649
• PubChem ID: 165579657
• Update Time: 2025-07-19

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1530392
• 2172614-60-5
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]-4,4,4-trifluorobutanoic acid
• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4,4-trifluorobutanoic acid

• Inchi： 1S/C24H23F3N2O5/c1-14(22(32)29-20(12-21(30)31)24(25,26)27)10-11-28-23(33)34-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-10,19-20H,11-13H2,1H3,(H,28,33)(H,29,32)(H,30,31)/b14-10+
• InChI Key： ZBUBBEMSYSGTPV-GXDHUFHOSA-N
• SMILES： FC(C(CC(=O)O)NC(/C(/C)=C/CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 476.15590632g/mol
• Monoisotopic Mass: 476.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4,4-trifluorobutanoic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4,4-trifluorobutanoic acid (CAS No. 2172614-60-5)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4,4-trifluorobutanoic acid, also known by its CAS number 2172614-60-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluoromethyl moiety, which contribute to its potential applications in various therapeutic areas.

The fluorenylmethoxycarbonyl (Fmoc) group is widely used in peptide synthesis as a temporary protecting group for the amino functionality. This group can be selectively removed under mild conditions, making it an essential tool in the synthesis of complex peptides and peptidomimetics. The presence of the Fmoc group in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4,4-trifluorobutanoic acid suggests that this compound may be used as an intermediate in the synthesis of more complex molecules or as a building block for peptide-based drugs.

The trifluoromethyl (CF₃) moiety is another key feature of this compound. Trifluoromethyl groups are known for their ability to enhance the metabolic stability and lipophilicity of molecules, which can improve their pharmacokinetic properties. In drug development, compounds containing trifluoromethyl groups are often explored for their potential to overcome issues related to poor bioavailability and rapid metabolism. Recent studies have shown that the introduction of trifluoromethyl groups can significantly enhance the potency and selectivity of small molecule inhibitors and modulators.

In the context of medicinal chemistry, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4,4-trifluorobutanoic acid has been investigated for its potential as a lead compound in the development of novel therapeutic agents. One area of interest is its use as a scaffold for designing inhibitors of specific enzymes or receptors. For example, recent research has explored the use of similar compounds as inhibitors of proteases involved in viral replication or as modulators of G protein-coupled receptors (GPCRs) implicated in various diseases.

The structural complexity and functional versatility of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4,4-trifluorobutanoic acid make it an attractive candidate for further optimization and development. Synthetic chemists can modify various parts of the molecule to fine-tune its properties and enhance its biological activity. For instance, substituting different functional groups on the amino or carboxylic acid moieties can lead to derivatives with improved pharmacological profiles.

In addition to its potential therapeutic applications, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4,4-trifluorobutanoic acid is also valuable as a research tool. Its unique structure allows it to serve as a model compound for studying the effects of specific functional groups on molecular behavior and interactions. This can provide insights into the design principles for creating more effective drugs and biomolecules.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4,4-trifluorobutanoic acid typically involves multiple steps and requires careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have made it possible to produce this compound more efficiently and on a larger scale. These improvements have facilitated its broader use in both academic research and industrial applications.

In conclusion, 3-4-{(9H-fluoren-9-yloxycarbonyl)amino}-2-methylbuta-nenamide trifluoroacetic acid (CAS No. 2172614-60-5) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional versatility make it an attractive candidate for further exploration and development as a therapeutic agent or research tool. Ongoing studies are likely to uncover new applications and optimize its properties for specific uses.